Cas no 851202-85-2 (4-amino-3,5-dimethyl-N-thiazol-2-yl-benzamide)
851202-85-2 structure
Product Name:4-amino-3,5-dimethyl-N-thiazol-2-yl-benzamide
CAS No:851202-85-2
MF:C12H13N3OS
MW:247.316120862961
CID:2152751
PubChem ID:86046990
Update Time:2025-04-21
4-amino-3,5-dimethyl-N-thiazol-2-yl-benzamide Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-3,5-dimethyl-N-thiazol-2-yl-benzamide
- 851202-85-2
- SCHEMBL4299674
- DB-349091
-
- Inchi: 1S/C12H13N3OS/c1-7-5-9(6-8(2)10(7)13)11(16)15-12-14-3-4-17-12/h3-6H,13H2,1-2H3,(H,14,15,16)
- InChI Key: AQNBNGILRLTEKJ-UHFFFAOYSA-N
- SMILES: S1C=CN=C1NC(C1C=C(C)C(=C(C)C=1)N)=O
Computed Properties
- Exact Mass: 247.07793322Da
- Monoisotopic Mass: 247.07793322Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 96.3Ų
4-amino-3,5-dimethyl-N-thiazol-2-yl-benzamide Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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